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Technical Guide: 2-Acetamido-3-(prop-2-
enylcarbamothioylsulfanyl)propanoic acid
An In-depth Profile for Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 2-acetamido-3-(prop-2-

enylcarbamothioylsulfanyl)propanoic acid, a molecule of significant interest in the field of

pharmacology and drug development. While the initial query referenced "2-Acetamido-3-
(methylcarbamoylsulfanyl)propanoic acid," extensive database analysis has identified the

correct and extensively documented compound as 2-acetamido-3-(prop-2-

enylcarbamothioylsulfanyl)propanoic acid, also known by its synonym, N-acetyl-S-(N-

allylthiocarbamoyl)-l-cysteine (NAC-AITC). This document will focus on this compound,

providing detailed information on its chemical identity, properties, synthesis, and biological

activities.

This guide is intended for researchers, scientists, and professionals in drug development who

are interested in the therapeutic potential of isothiocyanate metabolites and related

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b019170?utm_src=pdf-interest
https://www.benchchem.com/product/b019170?utm_src=pdf-body
https://www.benchchem.com/product/b019170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compounds.

Chemical Identity and Database Information
The compound is registered under the CAS number 87321-45-7.[1] It is a derivative of N-

acetylcysteine and allyl isothiocyanate, the latter being a well-known compound found in

cruciferous vegetables.

Nomenclature and Identifiers
Identifier Type Value

CAS Number 87321-45-7

IUPAC Name
(2R)-2-acetamido-3-(prop-2-

enylcarbamothioylsulfanyl)propanoic acid

Synonyms
N-acetyl-S-(N-allylthiocarbamoyl)-l-cysteine,

NAC-AITC, Ac-ATC-Cys

PubChem CID 20833799

ChEBI ID 176439

InChI Key DJFUZUUKZXAXBZ-ZETCQYMHSA-N

Physicochemical Properties
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Property Value Source

Molecular Formula C9H14N2O3S2 PubChem

Molecular Weight 262.4 g/mol PubChem

XLogP3 0.7 PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 6 PubChem

Exact Mass 262.04458466 Da PubChem

Monoisotopic Mass 262.04458466 Da PubChem

Topological Polar Surface Area 136 Å² PubChem

Heavy Atom Count 16 PubChem

Synthesis and Formation
Metabolic Formation
NAC-AITC is a major metabolite of allyl isothiocyanate (AITC), a compound found in plants of

the Brassicaceae family, such as mustard and wasabi. In vivo, AITC is primarily metabolized

through the mercapturic acid pathway. This involves the conjugation of AITC with glutathione

(GSH), followed by enzymatic degradation to a cysteine conjugate, which is then N-acetylated

to form NAC-AITC and subsequently excreted.

Allyl Isothiocyanate (AITC) AITC-Glutathione
Conjugate

Glutathione S-transferase (GST) AITC-Cysteine
Conjugate

γ-glutamyltranspeptidase,
cysteinylglycinase NAC-AITCN-acetyltransferase

Click to download full resolution via product page

Metabolic pathway of Allyl Isothiocyanate (AITC) to NAC-AITC.
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Experimental Protocol: Chemical Synthesis
A targeted experimental protocol for the synthesis of NAC-AITC can be adapted from the

established reaction of isothiocyanates with N-acetyl-l-cysteine (NAC). The reaction proceeds

via a nucleophilic addition of the thiol group of NAC to the electrophilic carbon of the

isothiocyanate group of AITC.

Materials:

N-acetyl-l-cysteine (NAC)

Allyl isothiocyanate (AITC)

Methanol (anhydrous)

Stir plate and magnetic stir bar

Round bottom flask

Reflux condenser

Rotary evaporator

Procedure:

In a round bottom flask, dissolve N-acetyl-l-cysteine (1.2 equivalents) in anhydrous methanol

under a nitrogen atmosphere.

To the stirring solution, add allyl isothiocyanate (1 equivalent) dropwise at room temperature.

Heat the reaction mixture to 50-60 °C and allow it to stir under reflux for 4-6 hours, or until

the reaction is complete (monitored by TLC or LC-MS).

After completion, cool the reaction mixture to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.

The resulting crude product can be purified by recrystallization or column chromatography to

yield pure 2-acetamido-3-(prop-2-enylcarbamothioylsulfanyl)propanoic acid.
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Biological Activity and Mechanism of Action
Anti-malarial Activity
NAC-AITC has demonstrated significant anti-malarial activity. In a study, it was shown to be

effective against the blood stage of Plasmodium falciparum in vitro.

Parameter Value Organism

IC50 12.6 µM Plasmodium falciparum

This finding is particularly noteworthy as NAC-AITC is a metabolite of a dietary compound,

suggesting that consumption of AITC-containing foods could have a prophylactic effect against

malaria. The study also found that after oral administration of AITC to mice, NAC-AITC was

detected in the serum, while AITC itself was not, indicating that the metabolite is the active anti-

malarial agent in vivo.
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In Vitro Assessment

Plasmodium falciparum culture

Treat with NAC-AITC
(various concentrations)

Incubate for 48-72 hours

Assess parasitemia
(e.g., microscopy, flow cytometry)

Determine IC50 value

Click to download full resolution via product page

Workflow for in vitro anti-malarial activity assessment of NAC-AITC.

Potential Mechanism of Action and Signaling Pathways
The precise molecular mechanism of NAC-AITC's anti-malarial activity is still under

investigation. However, insights can be drawn from the known biological effects of its parent

compound, AITC. AITC is known to modulate several key signaling pathways involved in

inflammation and cellular metabolism. It is plausible that NAC-AITC exerts its effects through

similar pathways.

Sirt1/AMPK Pathway: AITC has been shown to activate Sirtuin 1 (Sirt1) and AMP-activated

protein kinase (AMPK), which are crucial regulators of cellular energy homeostasis and lipid
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metabolism. Activation of this pathway generally leads to a reduction in lipid accumulation and

an increase in fatty acid oxidation.

NF-κB Signaling Pathway: AITC can attenuate the nuclear factor kappa B (NF-κB) signaling

pathway, a key regulator of inflammation. By inhibiting NF-κB, AITC can reduce the production

of pro-inflammatory cytokines.

Given that malaria infection is associated with significant metabolic and inflammatory

responses in the host, the modulation of these pathways by NAC-AITC could contribute to its

anti-malarial effects.

Metabolic Regulation

Inflammatory Response

AITC / NAC-AITC

Sirt1 NF-κB

AMPK

Fatty Acid Oxidation Lipogenesis

Pro-inflammatory
Cytokines

Click to download full resolution via product page

Potential signaling pathways modulated by AITC and its metabolite NAC-AITC.

Conclusion
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2-Acetamido-3-(prop-2-enylcarbamothioylsulfanyl)propanoic acid (NAC-AITC) is a promising

bioactive molecule with demonstrated anti-malarial activity. As a key metabolite of dietary allyl

isothiocyanate, it represents an important link between nutrition and disease prevention. The

information provided in this technical guide, including its chemical properties, synthesis, and

potential mechanisms of action, serves as a valuable resource for researchers and

professionals in the field of drug discovery and development. Further investigation into the

specific molecular targets and signaling pathways of NAC-AITC is warranted to fully elucidate

its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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